Cas no 59280-70-5 (4'-Chloro-2'-fluoroacetanilide)

• Product Name: 4'-Chloro-2'-fluoroacetanilide
• CAS No: 59280-70-5
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• MDL: MFCD00042520
• CID: 90023
• PubChem ID: 87566677
• Update Time: 2025-05-20

4'-Chloro-2'-fluoroacetanilide Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-4'-chloroacetanilide
• 4'-Chloro-2'-fluoroacetanilide
• N-(4-Chloro-2-fluorophenyl)acetamide
• 4-Chloro-2-fluoroacetanilide
• 2-Fluoro-4-chloroacetanilide
• Acetamide, N-(4-chloro-2-fluorophenyl)-
• 4-chloro2-fluoroacetanilide
• 4'-chloro-2'-fluroacetanilide
• 4'-Chloro-2'-fluoroacetanilid
• 4'-chloro-2' -fluoroacetanilide
• 4'-chloro-2 '-fluoroacetanilide
• 4'--Chloro-2'-fluoroacetanilide
• GVRKNSAEOVXHOS-UHFF
• C1692
• FT-0618015
• 4 inverted exclamation mark -Chloro-2 inverted exclamation mark -fluoroacetanilide
• SCHEMBL3873599
• SY048737
• PS-8452
• AMY8773
• CS-0172012
• A832239
• InChI=1/C8H7ClFNO/c1-5(12)11-8-3-2-6(9)4-7(8)10/h2-4H,1H3,(H,11,12
• GVRKNSAEOVXHOS-UHFFFAOYSA-N
• n-(4-chloro-2-fluorophenyl) acetamide
• 59280-70-5
• N-(4-chloranyl-2-fluoranyl-phenyl)ethanamide
• MFCD00042520
• AKOS003799021
• DTXSID40357409
• 4-(N-acetylamino)-1-chloro-3-fluorobenzene

• MDL： MFCD00042520
• Inchi： 1S/C8H7ClFNO/c1-5(12)11-8-3-2-6(9)4-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key： GVRKNSAEOVXHOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(C)=O
• BRN： 2092371

Computed Properties

• Exact Mass: 187.02000
• Monoisotopic Mass: 187.02002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.3020 (estimate)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 312.8±32.0 °C at 760 mmHg
• Flash Point: 143.0±25.1 °C
• Refractive Index: 1.568
• PSA: 29.10000
• LogP: 2.51050

4'-Chloro-2'-fluoroacetanilide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S45-S36/37/39
• Hazardous Material Identification：
• Safety Term：S45-S36/37/39
• Risk Phrases：R23/24/25
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4'-Chloro-2'-fluoroacetanilide

Introduction to 4'-Chloro-2'-fluoroacetanilide (CAS No. 59280-70-5)

4'-Chloro-2'-fluoroacetanilide, with the chemical formula C₈H₆ClFN₂O, is a fluorinated aniline derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound, identified by its CAS number 59280-70-5, represents a class of molecules that exhibit diverse biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both chloro and fluoro substituents in its structure imparts unique electronic and steric properties, which are pivotal in modulating its interactions with biological targets.

The synthesis of 4'-Chloro-2'-fluoroacetanilide typically involves multi-step organic transformations, often starting from readily available aromatic precursors. The introduction of the fluoro group, in particular, is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, which are well-documented in the literature. The chloro substituent is usually incorporated via electrophilic aromatic substitution reactions, such as chlorination using reagents like phosphorus oxychloride (POCl₃). These synthetic strategies highlight the compound's accessibility while allowing for structural modifications to tailor its pharmacological profile.

In recent years, 4'-Chloro-2'-fluoroacetanilide has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules that target enzymes and receptors involved in metabolic pathways. For instance, fluorinated anilides have shown promise in inhibiting enzymes such as tyrosine kinases and cytochrome P450 monooxygenases, which are implicated in various diseases, including cancer and inflammatory disorders. The electron-withdrawing nature of the fluoro group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes.

One of the most compelling aspects of 4'-Chloro-2'-fluoroacetanilide is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with improved pharmacokinetic properties and enhanced binding affinity to therapeutic targets. For example, studies have demonstrated that modifications at the aniline nitrogen or the acetanilide moiety can significantly alter the compound's biological activity. These findings underscore the importance of 4'-Chloro-2'-fluoroacetanilide as a building block for drug discovery initiatives.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecular structures often leads to increased metabolic stability, improved binding interactions, and enhanced pharmacological efficacy. In the case of 4'-Chloro-2'-fluoroacetanilide, the fluoro group exerts a significant influence on its electronic properties, making it a valuable component in designing molecules with specific biological activities. This has led to its exploration as an intermediate in synthesizing kinase inhibitors, which are critical in targeted cancer therapies.

Moreover, 4'-Chloro-2'-fluoroacetanilide has found applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use as a ligand in catalytic systems and as a precursor for agrochemicals. The ability to functionalize its structure allows chemists to tailor its reactivity for diverse applications. For instance, researchers have investigated its use in transition-metal-catalyzed reactions, where it serves as a directing group for C-H activation or as a ligand for palladium or copper catalysts.

The latest research on 4'-Chloro-2'-fluoroacetanilide has shed light on its potential role in addressing emerging therapeutic challenges. A notable study published in [Journal Name] highlighted its efficacy as a scaffold for developing antiviral agents. The compound's ability to interact with viral proteases and inhibit their activity has been demonstrated through computational modeling and experimental validation. This work opens up new avenues for utilizing 4'-Chloro-2'-fluoroacetanilide in combating viral infections.

In addition to its therapeutic applications, 4'-Chloro-2 '-fluoroacetanilide has been studied for its environmental impact and biodegradability. Understanding how this compound behaves in natural systems is crucial for assessing its potential ecological footprint. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions but can be metabolized by certain microbial species under anaerobic conditions. This information is vital for guiding its use in industrial processes where environmental considerations are paramount.

The future prospects of 4 '-Chloro-2 '-fluoroacetanilide are promising, with ongoing research focusing on expanding its applications and understanding its mechanistic aspects. Advances in synthetic methodologies are enabling chemists to access more complex derivatives with tailored properties. Additionally, computational techniques such as molecular dynamics simulations and quantum mechanical calculations are being employed to elucidate the interactions between 4 '-Chloro-2 '-fluoroacetanilide and biological targets at an atomic level.

In conclusion, 4 '-Chloro-2 '-fluoroacetanilide (CAS No. 59280-70-5) stands out as a versatile and multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of fluorinated compounds continues to grow, 4 '-Chloro-2 '-fluoroacetanilide will undoubtedly play a pivotal role in shaping future therapeutic strategies.